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Compound of Interest

Compound Name: 2-Hydroxyterephthalic acid
CAS No.: 636-94-2
Cat. No.: B1213156
Get Quote
. J

For Immediate Release

This technical guide provides an in-depth overview of 2-Hydroxyterephthalic acid, a crucial
molecule in various scientific and industrial applications. Designed for researchers, scientists,
and professionals in drug development and materials science, this document covers its
chemical synonyms, physicochemical properties, detailed experimental protocols, and its
significant role as an analytical probe.

Chemical Identity and Synonyms

2-Hydroxyterephthalic acid, a derivative of terephthalic acid, is an aromatic carboxylic acid.
Due to its versatile chemical structure, it is referenced in scientific literature under various
names. A comprehensive list of its synonyms is provided below for clear identification and
literature searching.
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Synonym Type Name
IUPAC Name 2-hydroxyterephthalic acid[1]
Systematic Name 2-Hydroxy-1,4-benzenedicarboxylic acid[1]

2-hydroxybenzene-1,4-dicarboxylic acid[1]

1,4-Benzenedicarboxylic acid, 2-hydroxy-

Common Synonyms Hydroxyterephthalic acid

2-hydroxyterephthalate[1]

H2BDC-OH
CAS Registry Number 636-94-2[1]
Other Identifiers NSC-109098[1]

DTXSID40212983[1]

Physicochemical and Spectral Data

A summary of the key quantitative data for 2-Hydroxyterephthalic acid is presented in the
table below, offering a comparative overview of its physical and chemical properties.
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Property Value Notes
Molecular Formula CsHeOs[1]
Molecular Weight 182.13 g/mol [1]
Melting Point 312-317 °C[2][3]
pKa 2.56 + 0.10 (Predicted)[2]
More soluble in polar organic
Solubility Sparingly soluble in water.[4] solvents and alkaline
conditions.
White to yellow or orange
Appearance
powder/crystal[2]
) 1.612 + 0.06 g/cm3 (Predicted)
Density
[2]
Flash Point 232.2 °C[2]

Vapor Pressure

2.09E-08 mmHg at 25°C[2]

UV max

311 nm, 247 nm (at pH 7.0)

1H NMR (DMSO-ds)

5 7.42 (1H), 7.45 (1H), 7.88
(1H)

Experimental Protocols

This section details methodologies for the synthesis, purification, and analysis of 2-

Hydroxyterephthalic acid as cited in scientific literature.

Synthesis Protocols
Method 1: From 2-Aminoterephthalic Acid

This protocol involves the diazotization of 2-aminoterephthalic acid followed by hydroxylation.

e Dissolve 2-aminoterephthalic acid in an aqueous sodium hydroxide solution.
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e Cool the mixture to 0°C and add a solution of sodium nitrite.

e Slowly add concentrated hydrochloric acid to the diluted mixture, which results in a beige-
colored solution.

 After stirring for 4 hours at room temperature, add copper sulfate and heat the mixture at
85°C for 24 hours.

e The resulting solid is collected by filtration and washed with distilled water to yield 2-
hydroxyterephthalic acid.

Method 2: Dehydration of 1,2-dihydroxycyclohexa-3,5-diene-1,4-dicarboxylic acid
This method can be catalyzed by either an acid or a base.
e Acid Catalysis:

o Heat a solution of 1,2-dihydroxycyclohexa-3,5-diene-1,4-dicarboxylic acid in 5% sulfuric
acid at 85°C for 60 minutes.

o The product precipitates and can be collected by filtration.
o Base Catalysis:
o Dissolve 1,2-dihydroxycyclohexa-3,5-diene-1,4-dicarboxylic acid in 1 N sodium hydroxide.

o Heat the solution at 85°C for 20 minutes to form the sodium salt of 2-hydroxyterephthalic
acid.

Purification

Purification of 2-Hydroxyterephthalic acid can be achieved by recrystallization.
» Dissolve the crude product in a basic solution (e.g., 1 N sodium hydroxide).
« Filter the solution to remove any insoluble impurities.

 Acidify the filtrate with an acid like acetic acid to precipitate the purified 2-
hydroxyterephthalic acid.
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» Collect the solid by filtration and dry thoroughly.

Analytical Methods

High-Performance Liquid Chromatography (HPLC)

HPLC is a common method for the quantification and purity assessment of 2-
Hydroxyterephthalic acid. It is particularly useful when analyzing its formation as a product of
hydroxyl radical trapping.

» Detection: Fluorescence detection is highly sensitive for 2-hydroxyterephthalic acid.
o Excitation Wavelength: 315 nm

o Emission Wavelength: 425 nm

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is used to confirm the chemical structure of 2-Hydroxyterephthalic acid.

e 1H NMR (in DMSO-ds): Expected chemical shifts are approximately & 7.42 (1H), 7.45 (1H),
and 7.88 (1H).

e 13C NMR: Can be used for further structural elucidation.

Role in Scientific Research: A Hydroxyl Radical
Probe

While 2-Hydroxyterephthalic acid is a monomer for high-performance polymers, its most
prominent role in research, particularly in biological and environmental sciences, is as a highly
sensitive probe for the detection of hydroxyl radicals (¢*OH). This application does not involve a
traditional signaling pathway but is a critical tool for studying processes where these reactive
oxygen species are key signaling molecules or damaging agents.

The workflow for using 2-Hydroxyterephthalic acid as a hydroxyl radical probe is depicted
below.
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Workflow for Hydroxyl Radical Detection

Terephthalic Acid (TA) Hydroxyl Radical (*OH)
(Non-fluorescent) (Highly Reactive)

Probe Analyte

Hydroxylation Reaction

2-Hydroxyterephthalic Acid (2-HTA)
(Highly Fluorescent)

Fluorescence Spectroscopy

(Excitation: ~315 nm, Emission: ~425 nm)

Quantification of «OH
(Proportional to 2-HTA fluorescence)

Click to download full resolution via product page

Caption: Workflow of 2-Hydroxyterephthalic acid as a fluorescent probe for hydroxyl radical
detection.
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In this process, the non-fluorescent terephthalic acid reacts with hydroxyl radicals to produce
the highly fluorescent 2-Hydroxyterephthalic acid. The intensity of the fluorescence emission
at approximately 425 nm is directly proportional to the amount of hydroxyl radicals present in
the system, allowing for their sensitive quantification. This method is widely used in studies of
oxidative stress, advanced oxidation processes, and atmospheric chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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